Cas no 55304-10-4 (3-(3-Isopropylphenyl)-1,1-dimethylurea)

3-(3-Isopropylphenyl)-1,1-dimethylurea structure
55304-10-4 structure
Product Name:3-(3-Isopropylphenyl)-1,1-dimethylurea
CAS No:55304-10-4
MF:C12H18N2O
MW:206.284122943878
CID:1078372
PubChem ID:15239457
Update Time:2025-04-20

3-(3-Isopropylphenyl)-1,1-dimethylurea Chemical and Physical Properties

Names and Identifiers

    • 3-(3-Isopropylphenyl)-1,1-dimethylurea
    • 1,1-dimethyl-3-(3-propan-2-ylphenyl)urea
    • 55304-10-4
    • SCHEMBL9292136
    • N,N-Dimethyl-N'-[3-(propan-2-yl)phenyl]urea
    • Urea, N,N-dimethyl-N'-[3-(1-methylethyl)phenyl]-
    • DB-314490
    • DTXSID80570377
    • Inchi: 1S/C12H18N2O/c1-9(2)10-6-5-7-11(8-10)13-12(15)14(3)4/h5-9H,1-4H3,(H,13,15)
    • InChI Key: QWZWEJVCSVTACA-UHFFFAOYSA-N
    • SMILES: O=C(N(C)C)NC1=CC=CC(=C1)C(C)C

Computed Properties

  • Exact Mass: 206.14204
  • Monoisotopic Mass: 206.141913202g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 214
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 32.3Ų

Experimental Properties

  • PSA: 32.34
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